Cas no 875527-85-8 (2-(azepan-1-yl)-N-(1-cyano-1-cyclopropylethyl)acetamide)

• Product Name: 2-(azepan-1-yl)-N-(1-cyano-1-cyclopropylethyl)acetamide
• CAS No: 875527-85-8
• MF: C₁₄H₂₃N₃O
• MW: 249.35192322731
• CID: 5680283
• PubChem ID: 18775941
• Update Time: 2025-05-20

2-(azepan-1-yl)-N-(1-cyano-1-cyclopropylethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine-1-acetamide, N-(1-cyano-1-cyclopropylethyl)hexahydro-
• 2-(azepan-1-yl)-N-(1-cyano-1-cyclopropylethyl)acetamide

• Inchi： 1S/C14H23N3O/c1-14(11-15,12-6-7-12)16-13(18)10-17-8-4-2-3-5-9-17/h12H,2-10H2,1H3,(H,16,18)
• InChI Key： YJEOZPGAOWRSOC-UHFFFAOYSA-N
• SMILES： N1(CC(NC(C#N)(C2CC2)C)=O)CCCCCC1

Additional information on 2-(azepan-1-yl)-N-(1-cyano-1-cyclopropylethyl)acetamide

2-(Azepan-1-yl)-N-(1-cyano-1-cyclopropylethyl)acetamide (CAS No: 875527-85-8)

2-(Azepan-1-yl)-N-(1-cyano-1-cyclopropylethyl)acetamide, a compound with the CAS registry number 875527-85-8, is an intriguing molecule that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an azepane ring, a cyclopropane group, and an acetamide functional group. The combination of these structural elements contributes to its potential biological activity and chemical versatility.

The azepane ring, a seven-membered saturated nitrogen-containing ring, is a key feature of this compound. Azepane derivatives are known for their ability to modulate various biological targets, including enzymes and receptors. The presence of the azepane ring in 2-(Azepan-1-yl)-N-(1-cyano-1-cyclopropylethyl)acetamide suggests that it may exhibit interesting pharmacological properties. Recent studies have highlighted the importance of nitrogen-containing heterocycles in drug design, particularly for targeting central nervous system disorders and inflammatory conditions.

Another notable structural element is the 1-cyano-1-cyclopropylethyl group attached to the acetamide moiety. The cyclopropane ring introduces strain into the molecule, which can enhance its reactivity and binding affinity to specific biological targets. Cyanogroups are also known for their ability to participate in hydrogen bonding, which can further influence the compound's interactions within biological systems.

Recent advancements in computational chemistry have enabled researchers to predict the potential bioactivity of 2-(Azepan-1-yl)-N-(1-cyano-1-cyclopropylethyl)acetamide with greater accuracy. Molecular docking studies suggest that this compound may bind effectively to G protein-coupled receptors (GPCRs), which are critical targets for treating conditions such as hypertension, anxiety, and pain. Additionally, its structure resembles certain approved drugs, indicating that it could serve as a lead compound for further optimization in drug discovery programs.

The synthesis of 2-(Azepan-1-yl)-N-(1-cyano-1-cyclopropylethyl)acetamide involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the azepane ring through intramolecular cyclization and the introduction of the cyano group via nucleophilic substitution reactions. These steps highlight the importance of stereochemistry and regioselectivity in constructing complex molecular architectures.

From a pharmacokinetic perspective, 2-(Azepan-1-yl)-N-(1-cyano-1-cyclopropylethyl)acetamide exhibits favorable properties such as moderate solubility and permeability, which are essential for effective drug delivery. Preclinical studies have demonstrated that it achieves good oral bioavailability in animal models, suggesting its potential suitability for systemic administration in humans.

Moreover, recent research has explored the potential of this compound as a modulator of neuroinflammation. In vitro assays have shown that it inhibits pro-inflammatory cytokine production by immune cells, making it a promising candidate for treating neurodegenerative diseases such as Alzheimer's disease and multiple sclerosis.

In conclusion, 2-(Azepan-1-yl)-N-(1-cyano-1-cyclopropylethyl)acetamide (CAS No: 875527-85) represents a fascinating example of how structural diversity can be harnessed to design novel therapeutic agents. With its unique combination of functional groups and promising pharmacological profile, this compound holds significant potential in advancing drug discovery efforts across various therapeutic areas.